Cas no 2445793-41-7 (2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one)

• Product Name: 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one
• CAS No: 2445793-41-7
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• MDL: MFCD32691647
• CID: 5668961
• PubChem ID: 155821694
• Update Time: 2025-10-09

2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26860727
• 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one
• 2445793-41-7
• 2-(4-Nitropyrazol-1-yl)cyclopentan-1-one

• MDL： MFCD32691647
• Inchi： 1S/C8H9N3O3/c12-8-3-1-2-7(8)10-5-6(4-9-10)11(13)14/h4-5,7H,1-3H2
• InChI Key： HBCDXYNRHAKPDR-UHFFFAOYSA-N
• SMILES： O=C1CCCC1N1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.7Ų

Additional information on 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one

Recent Advances in the Study of 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one (CAS: 2445793-41-7)

The compound 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one (CAS: 2445793-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one as a versatile scaffold in the development of novel kinase inhibitors. Its nitro-pyrazole moiety is particularly noteworthy for its ability to interact with ATP-binding sites in various kinases, making it a promising candidate for targeting diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one has shown promise in antimicrobial applications. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the nitro group plays a critical role in enhancing membrane permeability, thereby improving the compound's efficacy.

The synthesis of 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one has also seen advancements in recent years. A 2022 paper in Organic Letters described a novel, one-pot synthesis method that significantly improved yield (up to 85%) and reduced production costs. This methodological breakthrough is expected to facilitate further research and development of this compound and its derivatives.

Despite these promising developments, challenges remain in the optimization of 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one for clinical applications. Issues such as metabolic stability and selectivity against off-target proteins need to be addressed through further structure-activity relationship (SAR) studies. Current research efforts are focusing on the development of prodrug strategies and targeted delivery systems to overcome these limitations.

In conclusion, 2-(4-nitro-1H-pyrazol-1-yl)cyclopentan-1-one represents an exciting area of research in chemical biology and medicinal chemistry. Its diverse biological activities and synthetic accessibility make it a valuable scaffold for drug discovery. Future studies should aim to explore its full therapeutic potential while addressing the current pharmacological challenges.